Cas no 61435-02-7 (Benzene, 1-(2-chloroethoxy)-4-phenoxy-)

• Product Name: Benzene, 1-(2-chloroethoxy)-4-phenoxy-
• CAS No: 61435-02-7
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 479613
• PubChem ID: 521974
• Update Time: 2025-04-19

Benzene, 1-(2-chloroethoxy)-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-chloroethoxy)-4-phenoxy-
• 1-(2-chloroethoxy)-4-phenoxybenzene
• 61435-02-7
• Benzene, 1-phenoxy-4-(2-chloroethoxy)-
• DTXSID30334805

• Inchi： 1S/C14H13ClO2/c15-10-11-16-12-6-8-14(9-7-12)17-13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key： ACDJKCYEQDTWGR-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.06049
• Monoisotopic Mass: 248.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46